Cas no 3702-98-5 (Ethyl 4,4,4-Trichloro-3-oxobutanoate)
3702-98-5 structure
Product Name:Ethyl 4,4,4-Trichloro-3-oxobutanoate
CAS No:3702-98-5
MF:C6H7Cl3O3
MW:233.476979494095
MDL:MFCD00043329
CID:316289
PubChem ID:87577056
Update Time:2025-04-19
Ethyl 4,4,4-Trichloro-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4,4,4-trichloro-3-oxo-, ethyl ester
- ethyl 4,4,4-trichloro-3-oxobutanoate
- Ethyl 4,4,4-trichloroacetoacetate
- 4,4,4-Trichloroacetoacetic Acid Ethyl Ester
- Ethyl 4,4,4-trichloro-3-oxobutyrate
- Butanoic acid, 4,4,4-trichloro-3-oxo-, ethyl ester
- XGIRWPYENXRJMZ-UHFFFAOYSA-N
- 4,4,4-Trichloroacetic acid ethyl ester
- 4,4,4-trichloro-3-oxo-butyric acid ethyl ester
- C6H7Cl3O3
- 4,4,4-TRICHLOROACETOACETICACIDETHYLESTER
- XGIRWPYENXRJMZ-UHFFFAOYSA-
- 1804AE
- AKOS022439483
- EINECS 223-041-8
- NS00030143
- AS-65829
- 3702-98-5
- T1285
- E78885
- Ethyl 4,4,4-trichloro-3-oxobutanoate #
- Ethyl4,4,4-trichloro-3-oxobutanoate
- FT-0719716
- InChI=1/C6H7Cl3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- Ethyl 4,4,4-trichloroacetoacetate, >=97% (GC)
- MFCD00043329
- DTXSID90190520
- SCHEMBL4308487
- DB-069479
- Ethyl 4,4,4-Trichloro-3-oxobutanoate
-
- MDL： MFCD00043329
- Inchi： 1S/C6H7Cl3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- InChI Key： XGIRWPYENXRJMZ-UHFFFAOYSA-N
- SMILES： ClC(C(CC(=O)OCC)=O)(Cl)Cl
Computed Properties
- Exact Mass: 231.94600
- Monoisotopic Mass: 231.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4
Experimental Properties
- Density: 1.389 g/mL at 20 °C(lit.)
- Boiling Point: 234°C
- Flash Point: 86°C
- Refractive Index: n20/D 1.470
- PSA: 43.37000
- LogP: 1.87890
Ethyl 4,4,4-Trichloro-3-oxobutanoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S23-S24/25
Ethyl 4,4,4-Trichloro-3-oxobutanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 4,4,4-Trichloro-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E927600-500mg |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 500mg |
$69.00 | 2023-05-18 | ||
| TRC | E927600-1g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 1g |
$ 90.00 | 2022-06-05 | ||
| TRC | E927600-5g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 5g |
$454.00 | 2023-05-18 | ||
| TRC | E927600-25g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | 25g |
$1068.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02358-5ml |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | 5ml |
¥3158.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71835-1g |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | ≥97% | 1g |
¥158.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X71835-5g |
4,4,4-TRICHLOROACETOACETICACIDETHYLESTER |
3702-98-5 | ≥97% | 5g |
¥638.0 | 2023-09-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156125-1g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | >97.0%(GC) | 1g |
¥159.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156125-25G |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | >97.0%(GC) | 25g |
¥1925.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156125-5g |
Ethyl 4,4,4-Trichloro-3-oxobutanoate |
3702-98-5 | >97.0%(GC) | 5g |
¥555.90 | 2023-09-03 |
Ethyl 4,4,4-Trichloro-3-oxobutanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3702-98-5)Ethyl 4,4,4-Trichloro-3-oxobutanoate
Order Number:A1035519
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:56
Price ($):239.0
Email:sales@amadischem.com
Ethyl 4,4,4-Trichloro-3-oxobutanoate Related Literature
-
Kommera Rajkumar,Pathi Suman,Bhimapaka China Raju RSC Adv. 2015 5 73850
-
Kurma Siva Hariprasad,Kasagani Veera Prasad,Bhimapaka China Raju RSC Adv. 2016 6 108654
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3702-98-5)Ethyl 4,4,4-Trichloro-3-oxobutanoate
Purity:99%
Quantity:25g
Price ($):239.0